4-Bromo-2-methoxy-6-methylbenzoic acid

• IUPAC Name: 4-bromo-2-methoxy-6-methylbenzoic acid
• InChI: InChI=1S/C9H9BrO3/c1-5-3-6(10)4-7(13-2)8(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: RLDCUIJIUVPBBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C(=O)O)OC)Br
• Molecular Formula: C9H9BrO3
• DSSTOX Substance ID: DTXSID10670339
• Molecular Weight: 245.07 g/mol
• CAS RN: 877149-08-1

Description

4-Bromo-2-methoxy-6-methylbenzoic acid is a chemical compound with the CAS Number: 877149-08-1. It has a molecular weight of 245.07. The IUPAC name for this compound is 4-bromo-2-methoxy-6-methylbenzoic acid. It is a solid substance that needs to be stored in a refrigerator.

Molecular Structure Analysis

The InChI code for 4-Bromo-2-methoxy-6-methylbenzoic acid is 1S/C9H9BrO3/c1-5-3-6 (10)4-7 (13-2)8 (5)9 (11)12/h3-4H,1-2H3, (H,11,12). The InChI key is RLDCUIJIUVPBBV-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

4-Bromo-2-methoxy-6-methylbenzoic acid is a solid substance. It needs to be stored in a refrigerator.

Scientific Research Applications

Biochemical Reagent

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Synthesis of Benzoates

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Synthesis of Acid Hydrazide

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Synthesis of 5-bromo-4-methoxy-2-methylbenzoic acid

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Preparation of Novel Anthranilic Acids

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Bioisostere Synthesis

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Safety and Hazards

The compound has a GHS07 pictogram. The signal word for this compound is "Warning". The hazard statements include H302. The precautionary statements include P280, P305, P338, and P351.

Synthesis routes and methods I

Procedure details

To a suspension of 4-bromo-2-methoxy-6-methyl-benzaldehyde (1.25 g, 5.45 mmol) in tert-butanol (21.7 ml) is added a solution of sodium chlorite (0.98 g, 10.9 mmol) and monosodium phosphate (4.25 g, 27.3 mmol) in water (11 ml). To the solution is added 2-methyl-2-butene (4.63 ml, 43.7 mmol). The resulting homogeneous solution is stirred at RT for 30 min. After completion of the reaction, the solvent is evaporated and the residue is diluted with water and acidified with 1 M hydrochloric acid to pH=1 and extracted with methyl tert-butyl ether (3×40 ml). The combined organic layers are extracted with 1 M sodium hydroxide solution which is further acidified with 6 M hydrochloric acid and extracted with ethyl acetate (3×50 ml). The organic layer is washed with brine (40 ml), dried over sodium sulfate and concentrated to yield 4-bromo-2-methoxy-6-methyl-benzoic acid (1.2 g, 4.89 mmol, 90%).

Synthesis routes and methods II

Procedure details

4-Bromo-2-methoxy-6-methylbenzamide (2.0 g, 8.2 mmol), dissolved in CH2Cl2, was added dropwise to nitrosyl sulfuric acid (14.0 mL) in water (6.0 mL) at 0° C. and stirred for 2 hours. The reaction mixture was poured over ice and extracted with CH2Cl2, and the solvent was removed under reduced pressure to afford a light pink solid (1.93 g, 96%). 1H NMR (300 MHz, CDCl3): δ 7.07 (s, 1H), 7.00 (s, 1H), 3.93 (s, 3H), 2.46 (s, 3H).